Cas no 21887-64-9 (Nα-Boc-L-Ornithine)

Nα-Boc-L-Ornithine Properties

Names and Identifiers

• Boc-L-ornithine
• Boc-Orn-OH
• N-(tert-butoxycarbonyl)-L-ornithine
• Nα-Boc-L-Ornithine
• A-Boc-L-ornithine
• L-5-Amino-2-tert-butoxycarbonylamino-pentanoicacid
• N2-Boc-L-ornithine
• M03343
• CS-W012935
• (S)-5-amino-2-(tert-butoxycarbonylamino)pentanoic acid
• (S)-5-amino-2-((tert-butoxycarbonyl)amino)pentanoic acid
• (2S)-5-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic Acid
• MFCD00076970
• Nalpha-tert-Butyloxycarbonyl-ornitine
• L-5-AMINO-2-N-BOC-AMINO-PENTANOIC ACID
• (S)-5-Amino-2-tert-butoxycarbonylamino-pentanoic acid
• N2-(tert-Butoxycarbonyl)-L-ornithine
• 21887-64-9
• EN300-268561
• 5-amino-2-(tert-butoxycarbonyl)pentanoic acid;Boc-Orn-OH
• L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-
• AS-18960
• N-Boc-L-ornithine
• DTXSID50427026
• AKOS005259526
• Nalpha -BOC-L-ornithine
• AMPVNPYPOOQUJF-ZETCQYMHSA-N
• (2S)-5-amino-2-{[(tert-butoxy)carbonyl]amino}pentanoic acid
• Boc-Orn--OH
• L-5-Amino-2-tert-butoxycarbonylamino-pentanoic acid
• (2S)-5-azaniumyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
• SCHEMBL1487792
• AKOS015909364
• Boc-Orn-OH, >=98% (TLC)
• AM82606
• A13985
• (2S)-5-AMINO-2-[(TERT-BUTOXYCARBONYL)AMINO]PENTANOIC ACID
• +Expand

• MDL： MFCD00076970
• InChIKey： AMPVNPYPOOQUJF-ZETCQYMHSA-N
• Inchi： InChI=1S/C10H20N2O4/c1-10(2,3)16-9(15)12-7(8(13)14)5-4-6-11/h7H,4-6,11H2,1-3H3,(H,12,15)(H,13,14)/t7-/m0/s1
• SMILES： CC(C)(OC(N[C@H](C(O)=O)CCCN)=O)C
• BRN： 4313353

Computed Properties

• Exact Mass: 232.14200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 232.14230712g/mol
• Heavy Atom Count: 16
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: 1.79440
• PSA: 101.65000
• Refractive Index: 1.486
• Boiling Point: 398.9℃ at 760 mmHg
• Melting Point: 200-208°C
• Flash Point: 195.1±26.5 °C
• Color/Form: White to Yellow Solid
• Specific Rotation: +24.0±2.0°, c = 1 in methanol
• Optical Activity: [α]/D +24.0±2.0°, c = 1 in methanol
• Density: 1.1350

Nα-Boc-L-Ornithine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 36/37
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317
• Warning Statement： P280
• Storage Condition：Store at room temperature
• Risk Phrases： 43
• Signal Word：Warning

Nα-Boc-L-Ornithine Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters